Cas no 2229216-46-8 (3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine
• CAS No: 2229216-46-8
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6183447
• PubChem ID: 165850543
• Update Time: 2025-06-15

3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine
• 2229216-46-8
• EN300-1945416

• Inchi： 1S/C9H12F2N2/c1-13-4-2-3-7(13)8(12)5-9(10,11)6-8/h2-4H,5-6,12H2,1H3
• InChI Key： VGOYWTHIPGWCRY-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CN2C)(C1)N)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 31Ų

Additional information on 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine (CAS No. 2229216-46-8)

3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine, identified by the CAS number 2229216-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amine derivatives, characterized by its cyclobutane core substituted with fluorine atoms and a pyrrole moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of fluorine atoms in the 3,3-difluoro substituents is a key feature that enhances the compound's pharmacological properties. Fluorinated compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability. In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their diverse applications in medicinal chemistry. The 1-methyl-1H-pyrrol-2-yl group adds another layer of complexity, contributing to the compound's unique electronic and steric properties. This combination of structural elements makes 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine a versatile scaffold for designing innovative pharmacological entities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the cyclobutane ring can serve as a rigid scaffold, enhancing the binding interactions between the molecule and its target proteins. Additionally, the pyrrole ring is known to exhibit significant hydrogen bonding capabilities, which can be exploited to improve drug-receptor interactions. The fluorine atoms in the structure also contribute to favorable dipole moments, potentially enhancing membrane permeability and cellular uptake.

In the context of current pharmaceutical research, 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine has been investigated for its potential applications in treating neurological disorders. Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, offering a novel approach to modulate neural activity. The pyrrole moiety, in particular, has been associated with neuroprotective properties in several preclinical models. Furthermore, the structural motif of this compound shares similarities with known bioactive molecules used in antipsychotic and antidepressant therapies, suggesting its potential as a lead compound for further optimization.

The synthesis of 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-yl)cyclobutan-1-amine presents unique challenges due to the delicate handling required for fluorinated intermediates and the need for precise functional group transformations. However, modern synthetic methodologies have made significant strides in facilitating such reactions. Transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the cyclobutane core and introducing the desired substituents. These advances have not only improved yield but also enhanced scalability, making it feasible to produce larger quantities of this compound for research purposes.

From a regulatory perspective, CAS No. 2229216-46-8 ensures that researchers can accurately identify and reference this compound in their publications and patent applications. This standardized nomenclature is crucial for maintaining consistency across different scientific disciplines and facilitates collaboration between academic institutions and pharmaceutical companies. As regulatory agencies continue to emphasize transparency and precision in chemical documentation, compounds like 3,3-difluoro-1-(1-methyl-1H-pyrrol-2-y)cyclobutanecarbonitrile serve as exemplars of well-characterized molecules that meet stringent reporting requirements.

The future prospects of 3,3-difluoro-bis(4-fluorophenyl)amine are promising, with ongoing research exploring its potential applications beyond neurological disorders. Investigating its interactions with enzymes involved in metabolic pathways could open new avenues for treating metabolic diseases such as diabetes and obesity. Additionally, its structural features may make it suitable for developing antiviral or antibacterial agents by targeting specific viral or bacterial enzymes critical for survival.

In conclusion, 4-fluoropyrrole derivatives represent a fascinating class of compounds with diverse pharmacological potential. The specific structural configuration of CAS No 2229216468, featuring both fluorine-substituted cyclobutane rings and pyrrole moieties, positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, 5-fluoropyrroles will undoubtedly play an increasingly important role in advancing drug discovery efforts worldwide.